3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide

• IUPAC Name: 3-[1-(2-methoxyphenyl)tetrazol-5-yl]sulfanyl-N-(3-methylphenyl)propanamide
• InChI: InChI=1S/C18H19N5O2S/c1-13-6-5-7-14(12-13)19-17(24)10-11-26-18-20-21-22-23(18)15-8-3-4-9-16(15)25-2/h3-9,12H,10-11H2,1-2H3,(H,19,24)
• InChI Key: FJHANNFDXLLFHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CCSC2=NN=NN2C3=CC=CC=C3OC
• Molecular Formula: C18H19N5O2S
• Molecular Weight: 369.4 g/mol

Description

3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide, also known as MTTP, is a novel compound that has gained attention from the scientific community due to its potential applications in various fields. MTTP is a tetrazole-based compound that has shown promising results in scientific research related to its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The exact mechanism of action of 3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide is not fully understood, but it is believed to modulate the activity of ion channels and receptors in the brain, leading to its anticonvulsant and neuroprotective effects. 3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide has been shown to inhibit the activity of voltage-gated sodium channels and enhance the activity of GABA receptors, which are both involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide has been shown to exhibit potent anticonvulsant and neuroprotective activities in various animal models of neurological disorders. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects. 3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide has been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide is its potent anticonvulsant and neuroprotective activities, which make it a valuable tool for studying the mechanisms underlying neurological disorders. Another advantage is its unique chemical and physical properties, which make it a useful building block for the synthesis of various nanostructures.
One of the main limitations of 3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide is its relatively low solubility in water, which may limit its applications in certain experimental settings. Another limitation is the lack of human clinical trials, which makes it difficult to determine its potential therapeutic applications in humans.

Future Directions

There are several potential future directions for research on 3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide. One direction is the development of new drugs based on the structure of 3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide for the treatment of neurological disorders such as epilepsy and Alzheimer's disease. Another direction is the investigation of the potential applications of 3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide in nanotechnology, including the synthesis of new nanostructures and the development of new drug delivery systems.
Conclusion:
In conclusion, 3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide is a novel compound that has shown promising results in scientific research related to its mechanism of action, biochemical and physiological effects, and future directions. It has the potential to be a valuable tool for studying the mechanisms underlying neurological disorders and for the development of new drugs and nanostructures. Further research is needed to fully understand its potential applications in various fields.

Scientific Research Applications

3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and nanotechnology. In medicinal chemistry, 3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide has been shown to exhibit potent anticonvulsant and neuroprotective activities, making it a promising candidate for the development of new drugs for the treatment of neurological disorders such as epilepsy and Alzheimer's disease.
In neuroscience, 3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide has been shown to modulate the activity of ion channels and receptors in the brain, which may have implications for the treatment of various neurological disorders. In nanotechnology, 3-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-(3-methylphenyl)propanamide has been used as a building block for the synthesis of various nanostructures, including nanoparticles and nanotubes, due to its unique chemical and physical properties.